Cas no 20734-58-1 (1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine)

• Product Name: 1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine
• CAS No: 20734-58-1
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• MDL: MFCD00003920
• CID: 51629
• PubChem ID: 88675
• Update Time: 2025-05-19

1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine Chemical and Physical Properties

Names and Identifiers

• 1,8-Bis(dimethylamino)naphthalene
• 1,8-Naphthalenediamine, N,N,N',N'-tetramethyl-
• PROTON-SPONGE(R)
• 1,8-Bis(Dimethylamino)Naphtalene
• 1,8-Bis(dimethylamino)naphthalene [for Dehydrohalogenation]
• N,N,N′,N′-Tetramethyl-1,8-naphthalenediamine
• 1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine
• N,N,N`,N`-Tetramethyl-1,8-Naphthalenediamine
• 1,8-B
• 1,8-bis-(dimethylamino)-naphthalene
• N,N,N',N'-Tetramethyl-1,8-diaminonaphthalene
• N,N,N',N'-tetramethyl-1,8-naphthalenediamine
• N,N,N',N'-tetra-methylnaphthalene-1,8-diamine
• N,N,N’,N’-Tetramethyl-1,8-naphthalenediamine
• DMAN
• Proton-sponge®
• N1,N1,N8,N8-tetramethylnaphthalene-1,8-diamine
• Proton-sponge
• Proton sponge
• 1,8-bis-(Dimethylamino)naphthalene
• N,N,N',N'-Tetramethylnaphthalene-1,8-diamine
• GJFNRSDCSTVPCJ-UHFFFAOYSA-N
• 1,8-bis[Dimethylamino]naphthalene
• 6S79D2P9H8
• N,N,N',N'-Tetramethyl-1,8-naphthale
• EINECS 244-001-6
• 1.8-bis(dimethylamino)naphthalene
• N, N, N', N'-tetra-methyinaphthalene-1,8-diamine
• 1,8-bis(N,N-dimethylamino)naphthalene
• A814845
• (8-dimethylamino-1-naphthyl)-dimethyl-amine
• N,N,N',N'-tetramethyl-1,8-napthalenediamine
• NS00026725
• N,N,N',N'-Tetramethyl-1,8-naphthalene diamine
• 1,8-bis-dimethylaminonaphthalene
• HMS547I04
• CS-W020522
• 1,8-bis(dimethylamino)naphthalin
• Maybridge1_002116
• FT-0607031
• W-107597
• MLS000851090
• B1018
• UNII-6S79D2P9H8
• CS-002/03850003
• SY003598
• Proton-sponge(R), 99%
• 1,8-bis(dimethylamino) naphthalene
• NCGC00246659-01
• Q161564
• SR-01000638069-1
• BRD-K27772377-001-09-4
• CHEBI:194986
• DMAN [MI]
• n,n, n',n'-tetramethylnaphthalene-1,8-diamine
• 1,8-Bis(dimethylamino)-naphtalene
• N,N,N inverted exclamation marka,N inverted exclamation marka-Tetramethyl-1,8-naphthalenediamine
• SCHEMBL28279
• AC-3025
• A1-01181
• 1,8-bis (dimethylamino)naphthalene
• n,n, n',n'-tetra-methylnaphthalene-1,8-diamine
• AKOS009031579
• N1,N1,N8,N8-Tetramethyl-1,8-naphthalenediamine
• N,N,N',N'-Tetramethyl-1,8-naphthalendiamine
• HMS2812C12
• MFCD00003920
• N,N,N',N'-Tetramethyl-1,8-naphthalenediamine, purum, >=99.0% (NT)
• DTXSID10174807
• methyl?imidazo[1,2-a]pyridine-7-carboxylate
• N1,N1,N8,N8-tetramethylnaphthalene-1,8-diamine;1,8-Bis(dimethylamino)naphthalene
• U1E
• 20734-58-1
• STR04798
• AM84721
• N-[8-(dimethylamino)-1-naphthyl]-N,N-dimethylamine
• 1,8-Bis(dimethylamino)-naphthalene
• 1,8-Naphthalenediamine, N1,N1,N8,N8-tetramethyl-
• InChI=1/C14H18N2/c1-15(2)12-9-5-7-11-8-6-10-13(14(11)12)16(3)4/h5-10H,1-4H
• N,N,N inverted exclamation mark ,N inverted exclamation mark -Tetramethyl-1,8-naphthalenediamine
• AI3-62472
• N,N,N?,N?-Tetramethyl-1,8-naphthalindiamine
• EN300-20665
• CHEMBL1574733
• SB78955
• CCG-48535
• DMAN cpd
• F0001-0738
• N, N, N', N'-tetra-methylnaphthalene-1,8-diamine
• SMR000457333
• N,N,N',N'-tetramethyl-naphthalene-1,8-diamine
• Naphthalene, 1,8-bisdimethylamino-
• 1,8Naphthalenediamine, N,N,N',N'tetramethyl
• N,N,N',N'Tetramethylnaphthalene1,8diamine
• DTXCID5097298
• N1,N1,N8,N8Tetramethyl1,8naphthalenediamine
• N,N,N',N'-Tetramethyl-1,8-diaminonaphthalene; N,N,N',N'-Tetramethyl-1,8-naphthalenediamine; N1,N1,N8,N8-Tetramethyl-1,8-naphthalenediamine; Proton Sponge
• DB-045353

• MDL： MFCD00003920
• Inchi： 1S/C14H18N2/c1-15(2)12-9-5-7-11-8-6-10-13(14(11)12)16(3)4/h5-10H,1-4H3
• InChI Key： GJFNRSDCSTVPCJ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=C2C=CC=C(C=12)N(C)C
• BRN： 396782

Computed Properties

• Exact Mass: 214.14700
• Monoisotopic Mass: 214.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Powder
• Density: 1.12
• Melting Point: 47.0 to 51.0 deg-C
• Boiling Point: 145°C/4mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.649
• Solubility: Soluble in organic solvents.
• Water Partition Coefficient: Insoluble
• PSA: 6.48000
• LogP: 2.97180
• Merck: 3388
• Sensitiveness: Light Sensitive
• pka: 12.1(at 25℃)

1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S45-S36/37/39
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R22; R34
• HazardClass：8
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine

Recent Advances in the Study of 1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine (CAS 20734-58-1)

The compound 1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine (CAS 20734-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine as a versatile scaffold in medicinal chemistry. Its naphthalene core, coupled with the tetramethylamine substituents, provides a rigid yet modifiable framework that can be tailored for specific biological targets. Researchers have explored its utility in the design of small-molecule inhibitors targeting key enzymes involved in cancer and neurodegenerative diseases.

One of the most notable advancements is the compound's application in photodynamic therapy (PDT). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine exhibit strong photosensitizing properties, making them promising candidates for PDT in cancer treatment. The study reported significant tumor regression in preclinical models, with minimal side effects.

In addition to its therapeutic potential, the compound has also been investigated for its role in material science. Its ability to form stable complexes with metal ions has been exploited in the development of novel sensors and catalysts. A recent publication in ACS Applied Materials & Interfaces detailed the use of 1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine-based materials for the detection of heavy metals in environmental samples.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties. Researchers are actively working on improving its solubility and bioavailability to enhance its clinical applicability. Future studies are expected to focus on structure-activity relationship (SAR) analyses to identify more potent and selective derivatives.

In conclusion, 1-N,1-N,8-N,8-N-tetramethylnaphthalene-1,8-diamine (CAS 20734-58-1) represents a multifaceted compound with broad applications in both biomedical and material sciences. Continued research efforts are likely to uncover new functionalities and expand its utility in various domains.